Cas no 28493-41-6 (1-Chloroazepane)

• Product Name: 1-Chloroazepane
• CAS No: 28493-41-6
• MF: C₆H₁₂ClN
• MW: 133.619180679321
• CID: 53336
• PubChem ID: 10898761
• Update Time: 2025-05-19

1-Chloroazepane Chemical and Physical Properties

Names and Identifiers

• 1-Chloroazepane
• 1-Chlorohexahydro-1H-azepine
• 1-Chlorohexamethylenimine
• 1-chloro-azepane
• 1H-Azepine,1-chlorohexahydro
• N-Chlorhomopiperidin
• N-chloroperhydroazepine
• 1H-Azepine, 1-chlorohexahydro-
• DTXSID30447540
• AKOS015850806
• A25590
• FT-0754091
• SCHEMBL2104144
• 28493-41-6
• 1-Chloroazepane;1-Chlorohexahydro-1H-azepine;1-Chlorohexamethylenimine
• chloroazepane

• Inchi： 1S/C6H12ClN/c7-8-5-3-1-2-4-6-8/h1-6H2
• InChI Key： CDYRMRYPCWFFDE-UHFFFAOYSA-N
• SMILES： ClN1CCCCCC1

Computed Properties

• Exact Mass: 133.06600
• Monoisotopic Mass: 133.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 57.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 1.05
• Boiling Point: 168 ºC
• Flash Point: 56 ºC
• Refractive Index: 1.485
• PSA: 3.24000
• LogP: 1.95410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on 1-Chloroazepane

Introduction to 1-Chloroazepane (CAS No. 28493-41-6)

1-Chloroazepane, with the chemical formula C₆H₈ClN₂, is a significant compound in the field of pharmaceutical chemistry and medicinal research. Its CAS number, 28493-41-6, uniquely identifies it in scientific literature and databases, underscoring its importance in synthetic and applied chemistry. This heterocyclic amine derivative has garnered attention due to its versatile structural framework, which makes it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 1-Chloroazepane consists of a seven-membered azepane ring substituted with a chlorine atom at the 1-position. This substitution pattern imparts unique reactivity and electronic properties, making it a versatile scaffold for further functionalization. The chlorine atom is highly electrophilic, facilitating nucleophilic substitution reactions that are pivotal in drug discovery and development processes. Additionally, the presence of nitrogen atoms within the ring enhances its solubility in polar organic solvents, which is advantageous for various chemical transformations.

In recent years, 1-Chloroazepane has been extensively studied for its potential applications in medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of pharmacophores targeting neurological disorders. For instance, derivatives of 1-Chloroazepane have been investigated for their potential as GABA receptor modulators, which are critical in managing conditions such as epilepsy and anxiety. The azepane core is known for its ability to interact with central nervous system receptors, making it a promising candidate for further pharmacological exploration.

Moreover, the structural flexibility of 1-Chloroazepane allows for modifications that can enhance its pharmacokinetic properties. By introducing various substituents at different positions on the azepane ring, chemists can fine-tune the compound’s bioavailability, metabolic stability, and target specificity. This adaptability has led to several novel analogs being synthesized and tested in preclinical studies. The outcomes of these studies have highlighted the compound’s potential as a lead molecule for developing new therapeutic agents.

Recent advancements in computational chemistry have also contributed to the deeper understanding of 1-Chloroazepane’s reactivity and mechanism of action. Molecular modeling techniques have been employed to predict how different derivatives might interact with biological targets at the molecular level. These insights have guided experimental design, enabling researchers to optimize synthetic routes and improve yields. The integration of computational methods with traditional wet chemistry has accelerated the discovery process significantly.

The industrial significance of 1-Chloroazepane extends beyond academic research. Pharmaceutical companies have shown interest in licensing or developing proprietary derivatives based on this scaffold for commercial applications. Its role as an intermediate in multi-step syntheses makes it economically viable for large-scale production. As demand for innovative therapeutics grows, compounds like 1-Chloroazepane are likely to remain integral to drug development pipelines.

From a synthetic chemistry perspective, 1-Chloroazepane offers unique challenges and opportunities. The chlorine substituent can participate in diverse reactions, including Friedel-Crafts alkylation, nucleophilic aromatic substitution, and cross-coupling reactions. These transformations allow chemists to construct complex molecular architectures efficiently. The compound’s stability under various reaction conditions further enhances its utility as a building block in organic synthesis.

The environmental impact of synthesizing and handling 1-Chloroazepane is another critical consideration. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic methods and solvent-free reactions are being explored as alternatives to traditional approaches. Such innovations align with global trends toward sustainable chemistry practices.

In conclusion,1-Chloroazepane (CAS No. 28493-41-6) represents a fascinating compound with broad applications in pharmaceutical research and industrial chemistry. Its unique structural features make it a valuable tool for designing novel bioactive molecules targeting neurological disorders among other therapeutic areas. As scientific understanding evolves and new technologies emerge,1-Chloroazepane will continue to play a pivotal role in advancing both academic research and commercial drug development efforts worldwide.